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Compound of Interest

2-((3,5-

Dimethoxyphenyl)amino)ethanol

Cat. No.: B3074589

Compound Name:

An In-Depth Technical Guide to the Spectroscopic Analysis of 2-((3,5-
Dimethoxyphenyl)amino)ethanol

Abstract

This guide provides a comprehensive technical overview of the spectroscopic characterization
of 2-((3,5-Dimethoxyphenyl)amino)ethanol. As experimental spectra for this specific
molecule are not readily available in public databases, this document leverages foundational
spectroscopic principles and data from analogous structures to present a robust predictive
analysis. It is designed for researchers, scientists, and drug development professionals,
offering not just data, but a framework for structural elucidation of novel N-aryl ethanolamines.
We will detail the predicted Mass Spectrometry (MS), Infrared (IR), and Nuclear Magnetic
Resonance (NMR) spectroscopic features, explain the underlying chemical principles, and
provide field-proven protocols for data acquisition.

Introduction and Molecular Structure

2-((3,5-Dimethoxyphenyl)amino)ethanol is a substituted phenylethanolamine derivative. This
class of compounds is significant in medicinal chemistry and materials science. The molecule's
structure, featuring a secondary amine, a primary alcohol, and a symmetrically substituted
dimethoxybenzene ring, presents a unique combination of functional groups. Accurate
structural confirmation is the bedrock of any chemical research, making a thorough
understanding of its spectroscopic signature essential.
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The core structure consists of three key regions:

e The 3,5-dimethoxyphenyl group: An aromatic ring with two electron-donating methoxy
groups meta to the point of attachment.

e The secondary amine: Linking the aromatic and aliphatic parts of the molecule.

e The ethanol backbone: A two-carbon chain with a terminal primary alcohol.
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Dimethoxyphenyl)amino)ethanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3074589#spectroscopic-analysis-nmr-ir-ms-of-2-3-5-
dimethoxyphenyl-amino-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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